2-(2-methyl-1H-imidazol-1-yl)-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide

• IUPAC Name: 2-(2-methylimidazol-1-yl)-N-[[3-(2-oxo-1H-pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]acetamide
• InChI: InChI=1S/C14H14N6O3/c1-9-15-5-6-20(9)8-11(21)17-7-12-18-13(19-23-12)10-3-2-4-16-14(10)22/h2-6H,7-8H2,1H3,(H,16,22)(H,17,21)
• InChI Key: FFAJVHBIPBNPIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1CC(=O)NCC2=NC(=NO2)C3=CC=CNC3=O
• Molecular Formula: C14H14N6O3
• Molecular Weight: 314.30 g/mol

Description

2-(2-methyl-1H-imidazol-1-yl)-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide is a useful research compound. Its molecular formula is C14H14N6O3 and its molecular weight is 314.305. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Agents

Compounds synthesized from derivatives similar to the queried chemical have been explored for their antibacterial properties. For instance, derivatives of 1,3,4-oxadiazol and 1H-imidazole have been synthesized and examined for significant antibacterial activity. Such studies highlight the potential of these compounds in developing new antibacterial agents, which is crucial in the face of rising antibiotic resistance (K. Ramalingam, D. Ramesh, B. Sreenivasulu, 2019).

NMR Studies and Structural Elucidation

The utility of NMR spectroscopy in characterizing novel compounds with similar structures has been demonstrated, providing a foundation for understanding the chemical behavior and properties of these molecules. Such analytical techniques are essential for the development and characterization of new compounds in pharmaceuticals and materials science (Li Ying-jun, 2012).

Heterocyclic Chemistry and Drug Design

The synthesis of heterocyclic compounds, including those with 1,2,4-oxadiazole moieties, has been extensively researched for their biological properties. These compounds are of significant interest in drug design due to their varied pharmacological activities. The development of methods for synthesizing these compounds can lead to novel therapeutic agents (V. R. Karpina et al., 2019).

Molecular Design for Enhanced Solubility

The design and synthesis of compounds with improved aqueous solubility are critical for pharmaceutical applications, ensuring better bioavailability and therapeutic efficacy. Inserting structural elements like piperazine units, as seen in related compounds, can significantly enhance solubility and oral absorption, highlighting the importance of molecular design in drug development (K. Shibuya et al., 2018).

Antimicrobial and Antioxidant Activities

Synthesis of novel compounds incorporating features like the 1,3,4-oxadiazole ring has shown potential in exhibiting antimicrobial and antioxidant activities. These studies underscore the versatility of such compounds in medicinal chemistry, offering pathways to develop new treatments for infectious diseases and conditions related to oxidative stress (Basavaraj S Naraboli, J. S. Biradar, 2017).